Cas no 149872-98-0 ((3-phenyl-1H-pyrazol-4-yl)methanol)

• Product Name: (3-phenyl-1H-pyrazol-4-yl)methanol
• CAS No: 149872-98-0
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 3233150
• PubChem ID: 60771511
• Update Time: 2025-10-19

(3-phenyl-1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-4-METHANOL, 3-PHENYL-
• (3-phenyl-1H-pyrazol-4-yl)methanol
• F2198-3640
• (5-phenyl-1H-pyrazol-4-yl)methanol
• AKOS009541029
• BS-3605
• EN300-1221790
• 149872-98-0

• Inchi： 1S/C10H10N2O/c13-7-9-6-11-12-10(9)8-4-2-1-3-5-8/h1-6,13H,7H2,(H,11,12)
• InChI Key： ZHQAKFGSWPXCPH-UHFFFAOYSA-N
• SMILES： OCC1C=NNC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 174.079312947Da
• Monoisotopic Mass: 174.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 48.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on (3-phenyl-1H-pyrazol-4-yl)methanol

Recent Advances in the Study of (3-phenyl-1H-pyrazol-4-yl)methanol (CAS: 149872-98-0) and Its Applications in Chemical Biology and Medicine

The compound (3-phenyl-1H-pyrazol-4-yl)methanol (CAS: 149872-98-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and emerging roles in drug development.

Recent studies have demonstrated that (3-phenyl-1H-pyrazol-4-yl)methanol serves as a crucial intermediate in the synthesis of various bioactive molecules. Its pyrazole core structure is particularly noteworthy, as it is a privileged scaffold in medicinal chemistry, known to interact with multiple biological targets. The presence of the hydroxymethyl group at the 4-position of the pyrazole ring enhances its ability to form hydrogen bonds, thereby improving its binding affinity to target proteins.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the anti-inflammatory properties of (3-phenyl-1H-pyrazol-4-yl)methanol derivatives. The study revealed that these compounds exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), with IC50 values in the low micromolar range. Molecular docking simulations further elucidated the binding interactions between the hydroxymethyl group and key residues in the COX-2 active site, providing a structural basis for their inhibitory activity.

Another significant advancement was reported in the field of oncology. A 2024 paper in Bioorganic & Medicinal Chemistry Letters described the synthesis of (3-phenyl-1H-pyrazol-4-yl)methanol-based inhibitors targeting protein kinases involved in cancer cell proliferation. These compounds demonstrated selective inhibition of specific kinase isoforms, with promising in vitro efficacy against several cancer cell lines, including breast and lung carcinomas.

The pharmacokinetic profile of (3-phenyl-1H-pyrazol-4-yl)methanol derivatives has also been investigated. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate that these compounds generally exhibit favorable drug-like properties, with good oral bioavailability and moderate metabolic stability. However, some derivatives showed potential hepatotoxicity at higher concentrations, highlighting the need for further structural optimization.

From a synthetic chemistry perspective, novel green chemistry approaches have been developed for the preparation of (3-phenyl-1H-pyrazol-4-yl)methanol. A 2023 study in ACS Sustainable Chemistry & Engineering reported a microwave-assisted, solvent-free synthesis method that significantly improves yield (up to 92%) while reducing environmental impact compared to traditional methods.

Looking forward, researchers are exploring the application of (3-phenyl-1H-pyrazol-4-yl)methanol in targeted drug delivery systems. Preliminary studies suggest that conjugation of this scaffold with nanoparticles or antibody-drug conjugates could enhance tissue specificity and reduce off-target effects. Additionally, computational studies are underway to design next-generation derivatives with improved selectivity and reduced toxicity profiles.

In conclusion, (3-phenyl-1H-pyrazol-4-yl)methanol (CAS: 149872-98-0) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. Ongoing research continues to uncover new biological activities and optimize its pharmacological properties, positioning this compound as a valuable tool in drug discovery and development pipelines.